Cas no 876294-74-5 (1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 876294-74-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD09871141
• CID: 3101805
• PubChem ID: 25219641
• Update Time: 2025-06-09

1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-(3-methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylicacid
• H24225
• CS-0326161
• DTXSID501182486
• ALBB-006773
• 1-(3-methoxypropyl)-2,5-dimethylpyrrole-3-carboxylic acid
• SCHEMBL25062490
• 876294-74-5
• LS-02427
• STK504107
• SB62303
• AKOS000265008
• MFCD09871141

• MDL： MFCD09871141
• Inchi： 1S/C11H17NO3/c1-8-7-10(11(13)14)9(2)12(8)5-4-6-15-3/h7H,4-6H2,1-3H3,(H,13,14)
• InChI Key： RVAKZEVLRPWVPQ-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(C)=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 211.12084340Da
• Monoisotopic Mass: 211.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 364.3±42.0 °C at 760 mmHg
• Flash Point: 174.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic Acid (CAS No. 876294-74-5): A Comprehensive Overview

1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 876294-74-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities and synthetic utilities.

The molecular formula of 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is C₁₂H₁₇NO₃, and it has a molecular weight of 223.26 g/mol. The compound features a pyrrole ring substituted with a 3-methoxypropyl group at the 1-position and two methyl groups at the 2 and 5 positions, along with a carboxylic acid group at the 3-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity to the molecule.

In terms of physical properties, 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 100-102°C, and it exhibits good thermal stability under standard laboratory conditions. These properties make it suitable for various synthetic transformations and applications in both academic research and industrial settings.

The synthesis of 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid can be achieved through several routes. One common method involves the condensation of 3-methoxypropanal with an appropriate pyrrole precursor followed by subsequent functional group manipulations to introduce the carboxylic acid moiety. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

In the field of pharmaceuticals, 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has shown promising potential as a lead compound for drug discovery. Pyrroles are known for their ability to interact with biological targets such as enzymes, receptors, and ion channels. Studies have demonstrated that this compound exhibits moderate to strong inhibitory activity against certain enzymes involved in metabolic pathways, making it a valuable candidate for further optimization and development into therapeutic agents.

One notable application of 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of key enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. By targeting these enzymes, it may help to slow down disease progression and alleviate symptoms. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Beyond its pharmaceutical applications, 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has also found use in materials science. Pyrroles are known for their excellent electronic properties and have been used as building blocks for conductive polymers and other advanced materials. The presence of the carboxylic acid group provides additional functionality that can be exploited for surface modification and polymerization reactions.

In summary, 1-(3-Methoxypropyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 876294-74-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and versatile properties make it an attractive target for further research and development in various scientific disciplines. As new insights continue to emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for real-world challenges.